Dihydropashanone
Dihydropashanone
Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
41997-41-5
VCID:
VC20757018
InChI:
InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
SMILES:
COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC
Molecular Formula:
C17H18O5
Molecular Weight:
302.32 g/mol
Dihydropashanone
CAS No.: 41997-41-5
Cat. No.: VC20757018
Molecular Formula: C17H18O5
Molecular Weight: 302.32 g/mol
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Specification
| Description | Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule. |
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| CAS No. | 41997-41-5 |
| Molecular Formula | C17H18O5 |
| Molecular Weight | 302.32 g/mol |
| IUPAC Name | 1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylpropan-1-one |
| Standard InChI | InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3 |
| Standard InChI Key | JIPRVIMCAIKNJN-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC |
| Canonical SMILES | COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC |
| Appearance | Yellow powder |
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